Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)-
Overview
Description
Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.
Mechanism Of Action
The mechanism of action of benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- is not well understood. However, it is believed to act as a nucleophile in various reactions.
Biochemical And Physiological Effects
The biochemical and physiological effects of benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- have not been extensively studied. However, it has been found to have low toxicity and is not considered to be harmful to human health.
Advantages And Limitations For Lab Experiments
One of the main advantages of using benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- in lab experiments is its ease of synthesis. It is also relatively inexpensive and readily available. However, its limited solubility in water can be a limitation for certain experiments.
Future Directions
There are several future directions for the study of benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)-. One area of interest is the development of new synthetic methods for this compound. Another area of interest is the study of its potential applications in the field of drug discovery. Additionally, further research is needed to fully understand its mechanism of action and potential biochemical and physiological effects.
In conclusion, benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- is a chemical compound that has potential applications in various scientific research fields. Its ease of synthesis and low toxicity make it an attractive compound for lab experiments. Further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
The synthesis of benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- has been achieved through various methods. One of the most common methods is the reaction of 1-bromo-2,2-dimethyl-1-methylenepropane with sodium methanethiolate in the presence of a base. Another method involves the reaction of 1-(2,2-dimethyl-1-methylenepropyl)-4-chlorobenzene with sodium methanethiolate in the presence of a base.
Scientific Research Applications
Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- has been found to have potential applications in various scientific research fields. One of the most promising applications is in the field of organic synthesis, where it can be used as a building block for the synthesis of various compounds. It has also been studied for its potential use as a drug intermediate.
properties
CAS RN |
146558-39-6 |
|---|---|
Product Name |
Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- |
Molecular Formula |
C13H18S |
Molecular Weight |
206.35 g/mol |
IUPAC Name |
1-(3,3-dimethylbut-1-en-2-yl)-4-methylsulfanylbenzene |
InChI |
InChI=1S/C13H18S/c1-10(13(2,3)4)11-6-8-12(14-5)9-7-11/h6-9H,1H2,2-5H3 |
InChI Key |
RYYOLWGCONEHGL-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=C)C1=CC=C(C=C1)SC |
Canonical SMILES |
CC(C)(C)C(=C)C1=CC=C(C=C1)SC |
Other CAS RN |
146558-39-6 |
synonyms |
Benzene, 1-(2,2-dimethyl-1-methylenepropyl)-4-(methylthio)- |
Origin of Product |
United States |
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